1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-bromophenoxy)ethanone

• Molecular Formula: C20H21BrN2O4
• Molecular Weight: 433.3 g/mol
• IUPAC Name: 1-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-bromophenoxy)ethanone
• InChI: InChI=1S/C20H21BrN2O4/c21-16-2-4-17(5-3-16)25-13-20(24)23-9-7-22(8-10-23)12-15-1-6-18-19(11-15)27-14-26-18/h1-6,11H,7-10,12-14H2
• InChI Key: YZVOLYDBKCJSLS-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C(=O)COC4=CC=C(C=C4)Br

Description

1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-bromophenoxy)ethanone, also known as BRL-15572, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-bromophenoxy)ethanone is not fully understood. However, it is thought to act as a selective antagonist of the dopamine D3 receptor. This receptor is known to play a role in the pathophysiology of various neuropsychiatric disorders, including schizophrenia and addiction.
Biochemical and Physiological Effects:
1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-bromophenoxy)ethanone has been shown to modulate the levels of various neurotransmitters, including dopamine, serotonin, and glutamate, in the brain. It has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. These effects may contribute to the therapeutic potential of 1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-bromophenoxy)ethanone.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-bromophenoxy)ethanone is its selectivity for the dopamine D3 receptor, which reduces the risk of off-target effects. However, its limited solubility and poor pharmacokinetic properties may pose challenges for its use in in vivo experiments.

Future Directions

There are several potential future directions for the study of 1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-bromophenoxy)ethanone. One area of interest is its potential as a treatment for substance use disorders, particularly cocaine addiction. Additionally, further research is needed to elucidate the exact mechanism of action of 1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-bromophenoxy)ethanone and its effects on various neurotransmitter systems. Finally, the development of more potent and selective D3 receptor antagonists may provide new avenues for the treatment of neuropsychiatric disorders.
In conclusion, 1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-bromophenoxy)ethanone is a compound with significant potential for therapeutic applications in neuropsychiatric disorders. While further research is needed to fully understand its mechanism of action and potential limitations, its selectivity for the dopamine D3 receptor and its effects on neurotransmitter systems make it a promising target for drug development.

Synthesis Methods

1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-bromophenoxy)ethanone can be synthesized through a multistep process that involves the reaction of 1-(4-bromophenoxy)-2,3-epoxypropane with piperazine and 1,3-benzodioxole-5-carboxaldehyde. The resulting compound is then subjected to further reactions to obtain the final product.

Scientific Research Applications

1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-bromophenoxy)ethanone has been studied extensively for its potential therapeutic applications. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in preclinical models. Additionally, 1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-bromophenoxy)ethanone has been found to improve cognitive function and memory in animal models of Alzheimer's disease.